Cas no 1227563-61-2 ((2-Chloro-5-methoxypyridin-3-yl)methanol)

• Product Name: (2-Chloro-5-methoxypyridin-3-yl)methanol
• CAS No: 1227563-61-2
• MF: C₇H₈ClNO₂
• MW: 173.596920967102
• CID: 4914349
• Update Time: 2025-08-05

(2-Chloro-5-methoxypyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-5-methoxypyridin-3-yl)methanol
• COc1cnc(Cl)c(CO)c1
• 2-Chloro-5-methoxypyridine-3-methanol

• Inchi： 1S/C7H8ClNO2/c1-11-6-2-5(4-10)7(8)9-3-6/h2-3,10H,4H2,1H3
• InChI Key： UMOIVGTVZFPBIY-UHFFFAOYSA-N
• SMILES： ClC1C(CO)=CC(=CN=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• XLogP3: 0.9
• Topological Polar Surface Area: 42.4

Additional information on (2-Chloro-5-methoxypyridin-3-yl)methanol

Introduction to (2-Chloro-5-methoxypyridin-3-yl)methanol (CAS No: 1227563-61-2)

(2-Chloro-5-methoxypyridin-3-yl)methanol, with the CAS number 1227563-61-2, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a pyridine core substituted with a chloro group at the 2-position and a methoxy group at the 5-position, along with a hydroxymethyl group at the 3-position, has garnered attention due to its versatile applications in medicinal chemistry and drug development.

The structural attributes of (2-Chloro-5-methoxypyridin-3-yl)methanol make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both electron-withdrawing and electron-donating groups on the pyridine ring enhances its reactivity, allowing for further functionalization and modification. This characteristic is particularly useful in designing molecules with specific biological activities.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. Among these, compounds derived from pyridine derivatives have shown considerable promise. The< strong> (2-Chloro-5-methoxypyridin-3-yl)methanol molecule has been explored in several studies for its potential role in inhibiting key enzymes and pathways involved in diseases such as cancer, inflammation, and infectious disorders.

One of the most compelling aspects of (2-Chloro-5-methoxypyridin-3-yl)methanol is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged its structure to develop inhibitors of enzymes such as kinases and phosphodiesterases, which are crucial targets in oncology and immunology. For instance, studies have demonstrated that derivatives of this compound can modulate signaling pathways by interacting with specific protein targets.

The< strong> (2-Chloro-5-methoxypyridin-3-yl)methanol molecule has also been investigated for its antimicrobial properties. In an era where antibiotic resistance is becoming increasingly prevalent, the search for new antimicrobial agents is paramount. Preliminary studies suggest that certain derivatives of this compound exhibit activity against Gram-positive bacteria, making them promising candidates for further development.

Another area where (2-Chloro-5-methoxypyridin-3-yl)methanol has shown promise is in the field of neurology. Pyridine derivatives are known for their ability to interact with central nervous system receptors and enzymes. Researchers have explored its potential as a precursor for developing drugs that can modulate neurotransmitter systems involved in conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of< strong> (2-Chloro-5-methoxypyridin-3-yl)methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

In conclusion, (2-Chloro-5-methoxypyridin-3-yl)methanol (CAS No: 1227563-61-2) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.